Cas no 921938-91-2 (methyl({2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl})amine)

Methyl({2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl})amine is a heterocyclic amine derivative featuring a morpholine-substituted thiazole core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both morpholine and thiazole moieties enhances its utility in drug discovery, particularly for targeting central nervous system (CNS) disorders and antimicrobial applications. Its structural framework allows for further functionalization, making it valuable for scaffold diversification. The compound exhibits favorable physicochemical properties, including moderate solubility and stability, facilitating its use in exploratory synthetic pathways. Handling requires standard laboratory precautions due to its amine reactivity.

methyl({2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl})amine structure

921938-91-2 structure

Product Name:methyl({2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl})amine

CAS No:921938-91-2

MF:C₉H₁₅N₃OS

MW:213.29990029335

CID:5791730

PubChem ID:62749869

Update Time:2025-06-07

methyl({2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

- methyl({[2-(morpholin-4-yl)-1,3-thiazol-5-yl]methyl})amine
- EN300-1830430
- SCHEMBL23018564
- 921938-91-2
- AKOS012043383
- N-Methyl-2-(4-morpholinyl)-5-thiazolemethanamine
- methyl({2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl})amine
- Inchi： 1S/C9H15N3OS/c1-10-6-8-7-11-9(14-8)12-2-4-13-5-3-12/h7,10H,2-6H2,1H3
- InChI Key： HUKXJFYZYDJFSX-UHFFFAOYSA-N
- SMILES： S1C(=CN=C1N1CCOCC1)CNC

Computed Properties

Exact Mass: 213.09358328g/mol
Monoisotopic Mass: 213.09358328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 65.6Å²

Experimental Properties

Density: 1.204±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 347.6±52.0 °C(Predicted)
pka: 8.56±0.10(Predicted)

methyl({2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl})amine Pricemore >>

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